Cas no 1251563-50-4 (2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide
• CAS No: 1251563-50-4
• MF: C₁₈H₁₈FN₅O₂S
• MW: 387.431225299835
• CID: 6092138
• PubChem ID: 49670105
• Update Time: 2025-08-03

2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide
• 2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[2-(4-fluorophenoxy)ethyl]-1,3-thiazole-4-carboxamide
• 2-((4,6-dimethylpyrimidin-2-yl)amino)-N-(2-(4-fluorophenoxy)ethyl)thiazole-4-carboxamide
• F6039-0252
• 1251563-50-4
• AKOS024530053
• VU0530305-1

• Inchi： 1S/C18H18FN5O2S/c1-11-9-12(2)22-17(21-11)24-18-23-15(10-27-18)16(25)20-7-8-26-14-5-3-13(19)4-6-14/h3-6,9-10H,7-8H2,1-2H3,(H,20,25)(H,21,22,23,24)
• InChI Key： UFISIKPLVPEUGO-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCOC2=CC=C(F)C=C2)=O)N=C1NC1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 387.11652417g/mol
• Monoisotopic Mass: 387.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Additional information on 2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide

Introduction to 2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide (CAS No. 1251563-50-4) and Its Emerging Applications in Chemical Biology

2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide, identified by its CAS number 1251563-50-4, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate fusion of a thiazole core with pyrimidine and fluoroaromatic moieties, exhibits promising potential as a lead compound in the development of novel therapeutic agents. The unique arrangement of functional groups within its molecular framework suggests versatile biological activities, making it a subject of intense scrutiny among researchers exploring innovative drug discovery strategies.

The thiazole ring, a heterocyclic structure renowned for its presence in numerous bioactive natural products and pharmaceuticals, serves as the central scaffold for this compound. Its stability and reactivity under various biochemical conditions make it an ideal platform for medicinal chemists to append additional pharmacophores. In 2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide, the pyrimidine moiety at the 2-position introduces further complexity, potentially modulating interactions with biological targets through hydrogen bonding or other non-covalent interactions. This dual heterocyclic system enhances the compound's capacity to engage with biological receptors in multiple ways, thereby broadening its therapeutic spectrum.

The amine group at the 4-position of the thiazole ring is another critical feature that contributes to the compound's pharmacological profile. Its ability to form hydrogen bonds with polar residues in protein targets can be leveraged to enhance binding affinity and selectivity. Moreover, the N-substituent attached via an ethyl chain carries a 4-fluorophenoxy group, which is a well-established pharmacophore known for its metabolic stability and ability to modulate receptor activity. The fluorine atom at the para position further influences electronic properties, potentially altering the compound's interactions with biological targets and contributing to its overall efficacy.

Recent advancements in computational chemistry and high-throughput screening have facilitated a deeper understanding of how structural modifications influence biological activity. In the case of CAS No. 1251563-50-4, molecular docking studies have revealed potential binding interactions with enzymes and receptors implicated in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. These insights align with emerging research trends that emphasize multitarget engagement as a strategy for developing more effective therapeutics. The compound's ability to simultaneously interact with multiple biological pathways may offer advantages over conventional single-target drugs, particularly in addressing complex diseases characterized by multifactorial etiology.

The synthesis of 2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have enabled more efficient access to such heterocyclic derivatives. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high precision. Additionally, asymmetric synthesis techniques have been utilized to introduce chiral centers where necessary, enhancing enantioselectivity and improving pharmacokinetic profiles. These advancements underscore the growing capability of synthetic chemists to tailor molecular structures for specific biological applications.

In vitro pharmacological evaluations have begun to elucidate the potential therapeutic applications of this compound. Preliminary data suggest that it exhibits inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. Furthermore, its interaction with metabolic enzymes has been explored in models of cancer metabolism, where it demonstrates promise in disrupting pathways that sustain tumor growth. These findings are particularly relevant given the increasing recognition of metabolic dysregulation as a hallmark of cancer and other chronic diseases.

The fluorine atom at the 4-position of the phenoxy group plays a pivotal role in modulating pharmacokinetic properties. Fluorinated aromatic rings are frequently incorporated into drugs due to their ability to enhance lipophilicity while maintaining metabolic stability. This balance is critical for achieving optimal bioavailability and reducing susceptibility to degradation by cytochrome P450 enzymes. In CAS No. 1251563-50-4, the presence of this fluorine substituent may contribute to prolonged circulation time and improved target engagement compared to non-fluorinated analogs.

As interest in precision medicine grows, compounds like 2-(4,6-dimethylpyrimidin-2-yl)amino-N-2-(4-fluorophenoxy)ethyl-1,3-thiazole-4-carboxamide are being evaluated for their potential use in personalized therapeutic strategies. Genetic variations can influence enzyme expression and substrate specificity, making it essential to develop drugs that can accommodate individual differences in metabolism and response. The multifunctional nature of this compound suggests that it may be adaptable to different patient populations without compromising efficacy or safety.

The role of computational modeling in drug discovery has been instrumental in advancing projects like this one. Machine learning algorithms have been trained on vast datasets containing structural-biological activity relationships (SAR), enabling rapid prediction of how structural modifications will impact biological outcomes. These predictions guide synthetic efforts toward molecules with optimized properties before experimental validation is required. Such integration of computational tools with traditional wet chemistry approaches accelerates the pace at which novel compounds are developed from concept to candidate drug.

Emerging evidence also highlights the importance of considering off-target effects when designing new therapeutics; however, CAS No 1251563–50–4 demonstrates several features that may mitigate such risks. For example,the spatial arrangementof functional groups within its structure could limit interactions outside intended targets. Additionally,the presenceof certain heterocyclic systems often correlates with favorable physicochemical properties that reduce promiscuous binding. Further research will be necessaryto fully characterize these effects, but initial data suggest promise for developing safer next-generation drugs.

The growing body of literature on thiazole derivatives continues to expand their perceived utility beyond traditional applications. Recent studies indicate their potential use as scaffolds for antimicrobial agents, where modifications at positions similar those present here show enhanced efficacy against resistant strains. Such findings underscore how small changes within established molecular frameworks can unlock novel biological activities, making compounds like this one valuable tools for future research directions.